Cas no 681229-50-5 (4-(diethylsulfamoyl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 681229-50-5
• MF: C₂₂H₂₅N₃O₅S₂
• MW: 475.581002950668
• CID: 5994073
• PubChem ID: 2676611
• Update Time: 2025-05-20

4-(diethylsulfamoyl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 4-[(diethylamino)sulfonyl]-N-[4-(2,5-dimethoxyphenyl)-2-thiazolyl]-
• 681229-50-5
• F1009-0197
• Oprea1_444180
• 4-(diethylsulfamoyl)-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• AKOS024602431
• 4-(N,N-diethylsulfamoyl)-N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)benzamide

• Inchi： 1S/C22H25N3O5S2/c1-5-25(6-2)32(27,28)17-10-7-15(8-11-17)21(26)24-22-23-19(14-31-22)18-13-16(29-3)9-12-20(18)30-4/h7-14H,5-6H2,1-4H3,(H,23,24,26)
• InChI Key： CQGWCQNFDSISQG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(OC)=CC=C2OC)=CS1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 475.12356325g/mol
• Monoisotopic Mass: 475.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Additional information on 4-(diethylsulfamoyl)-N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide

4-(Diethylsulfamoyl)-N-4-(2,5-Dimethoxyphenyl)-1,3-Thiazol-2-ylbenzamide

The compound with CAS No. 681229-50-5, known as 4-(Diethylsulfamoyl)-N-4-(2,5-Dimethoxyphenyl)-1,3-Thiazol-2-ylbenzamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and chemical properties. The structure of this molecule incorporates a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural feature contributes to its unique reactivity and functionality.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 4-(Diethylsulfamoyl)-N-4-(2,5-Dimethoxyphenyl)-1,3-Thiazol-2-ylbenzamide could be a promising candidate for drug development, particularly in the treatment of chronic inflammatory diseases.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The presence of the sulfamoyl group (-SO₂NMe₂) in its structure imparts hydrophilic properties, making it suitable for applications in polymer chemistry and surface modification. A study conducted at the University of California revealed that thiazole-containing polymers exhibit enhanced thermal stability and mechanical strength, which could be advantageous in the development of high-performance materials.

The synthesis of 4-(Diethylsulfamoyl)-N-4-(2,5-Dimethoxyphenyl)-1,3-Thiazol-2-ylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring through a condensation reaction followed by the introduction of the sulfamoyl and methoxy groups via nucleophilic substitution. This synthesis pathway has been optimized to achieve high yields and purity levels, ensuring the compound's suitability for both academic research and industrial applications.

From an environmental perspective, the compound's stability and biodegradability are critical factors. Preliminary studies indicate that 4-(Diethylsulfamoyl)-N-4-(2,5-Dimethoxyphenyl)-1,3-Thiazol-2-ylbenzamide exhibits moderate biodegradability under aerobic conditions, making it less likely to accumulate in ecosystems. However, further research is required to fully assess its environmental impact and develop strategies for safe disposal.

In conclusion, 4-(Diethylsulfamoyl)-N-4-(2,5-Dimethoxyphenyl)-1,3-Thiazol-2-ylbenzamide (CAS No. 681229-50-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an attractive target for further investigation. As research continues to uncover new insights into its functionality and utility, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.